Cas no 863020-72-8 (N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethoxyphenyl)oxolane-2-carboxamide)

• Product Name: N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethoxyphenyl)oxolane-2-carboxamide
• CAS No: 863020-72-8
• MF: C₁₇H₂₁NO₅S
• MW: 351.417343854904
• CID: 6084137
• PubChem ID: 16194776
• Update Time: 2025-07-09

N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethoxyphenyl)oxolane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethoxyphenyl)oxolane-2-carboxamide
• 2-Furancarboxamide, N-(2,3-dihydro-1,1-dioxido-3-thienyl)-N-(4-ethoxyphenyl)tetrahydro-
• N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(4-ethoxyphenyl)oxolane-2-carboxamide
• CHEMBL1581355
• N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-ethoxyphenyl)tetrahydrofuran-2-carboxamide
• SR-01000008432
• MLS000684774
• F0678-0451
• HMS2704D17
• 863020-72-8
• SMR000323297
• SR-01000008432-1
• AKOS024595670

• Inchi： 1S/C17H21NO5S/c1-2-22-15-7-5-13(6-8-15)18(14-9-11-24(20,21)12-14)17(19)16-4-3-10-23-16/h5-9,11,14,16H,2-4,10,12H2,1H3
• InChI Key： GACVRGNHIABWDD-UHFFFAOYSA-N
• SMILES： O1CCCC1C(N(C1C=CS(=O)(=O)C1)C1=CC=C(OCC)C=C1)=O

Computed Properties

• Exact Mass: 351.11404394g/mol
• Monoisotopic Mass: 351.11404394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Density: 1.341±0.06 g/cm3(Predicted)
• Boiling Point: 598.5±50.0 °C(Predicted)
• pka: 0.65±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethoxyphenyl)oxolane-2-carboxamide

Introduction to N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethoxyphenyl)oxolane-2-carboxamide (CAS No. 863020-72-8)

N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethoxyphenyl)oxolane-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 863020-72-8, represents a unique structural motif that combines elements of heterocyclic chemistry with functional aryl and thioether groups. The molecular architecture of this compound not only underscores its potential as a building block in drug design but also highlights its relevance in exploring novel chemical interactions within biological systems.

The core structure of N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethoxyphenyl)oxolane-2-carboxamide is characterized by a thiophene ring system that has been functionalized with a dioxo group and an oxolane moiety. This specific arrangement of oxygen and sulfur atoms creates a highly reactive site that can participate in various chemical transformations, making the compound a valuable intermediate in synthetic chemistry. The presence of the 4-ethoxyphenyl group further enhances the compound's versatility by introducing an electron-donating ethoxy substituent, which can influence both its electronic properties and its interaction with biological targets.

In recent years, there has been growing interest in developing new therapeutic agents based on heterocyclic compounds due to their diverse biological activities and structural complexity. The thiophene scaffold, in particular, is well-known for its presence in numerous pharmacologically active molecules, including antiviral, antibacterial, and anticancer agents. The oxolane ring in N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethoxyphenyl)oxolane-2-carboxamide adds an additional layer of functionality that can be exploited to modulate the compound's pharmacokinetic properties and improve its binding affinity to biological receptors.

The synthesis of this compound involves a multi-step process that requires careful control of reaction conditions to ensure high yield and purity. The introduction of the dioxo group into the thiophene ring necessitates the use of specialized reagents and catalysts to achieve optimal conversion rates. Similarly, the attachment of the 4-ethoxyphenyl group requires precise stoichiometric control to avoid unwanted side reactions. These synthetic challenges underscore the importance of advanced synthetic methodologies in the preparation of complex organic molecules like N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethoxyphenyl)oxolane-2-carboxamide.

The potential applications of N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-ethoxyphenyl)oxolane-2-carboxamide are broad and span across multiple areas of pharmaceutical research. One particularly promising area is the development of novel antitumor agents. The structural features of this compound suggest that it may exhibit inhibitory activity against enzymes involved in cancer cell proliferation. Additionally, its ability to interact with biological targets through both hydrophobic and hydrophilic interactions makes it a candidate for designing molecules with enhanced solubility and bioavailability.

Evidence from recent studies indicates that thiophene derivatives can exhibit significant cytotoxic effects against various cancer cell lines. For instance, compounds containing a similar oxolane-thiophene framework have shown promise in preclinical trials as inhibitors of kinases and other enzymes critical for tumor growth. The presence of the 4-ethoxyphenyl group in N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yli strong >)-N-(4-et h oxyph en yl)ox olane - 2 - car box amide may further enhance its potency by improving binding affinity to specific protein targets.

In addition to its potential as an antitumor agent, N-( 1 , 1 - diox o - 2 , 3 - dihydro - 1 lambda6 - thi o ph ene - 3 - yl )-N-( 4 - eth oxyph en yl )ox olane - 2 - car box amide may find applications in other therapeutic areas such as anti-inflammatory and antimicrobial drug discovery. The unique structural features of this compound provide a rich scaffold for medicinal chemists to explore new chemical entities with improved pharmacological profiles.

The development of new synthetic strategies for functionalized heterocycles like N-( 1 , 1 - diox o - 2 , 3 - dihydro - 1 lambda6 - thi o ph ene - 3 - yl )-N( 4 - eth oxyph en yl )ox olane - 2 - car box amide is essential for advancing both academic research and industrial applications. Advances in catalytic methods, flow chemistry, and computational modeling have significantly improved our ability to construct complex molecular architectures efficiently. These innovations not only reduce production costs but also enable the rapid exploration of novel chemical space.

The future prospects for N-( 1 , 1 - diox o - 2 , 3 - dihydro - 1 lambda6 - thi o ph ene - 3 - yl )-N( 4 - eth oxyph en yl )ox olane - 2 car box amide are exciting and multifaceted. Ongoing research aims to optimize its synthetic route while exploring new derivatives that may exhibit enhanced biological activity or improved pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these laboratory findings into clinical applications.

In conclusion, N-( 1 , 1 diox o . . . strong>) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a valuable asset in the search for new drugs targeting various diseases. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an important role in future drug development efforts.